Dimetane

• Molecular Formula: C20H23BrN2O4
• Molecular Weight: 435.3 g/mol
• InChI: InChI=1S/C16H19BrN2.C4H4O4/c1-19(2)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13;5-3(6)1-2-4(7)8/h3-9,11,15H,10,12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChIKey: SRGKFVAASLQVBO-WLHGVMLRSA-N

Brompheniramine Maleate (Dimetane) Procurement Guide

Brompheniramine maleate, the active ingredient in Dimetane, is a first-generation alkylamine (propylamine) antihistamine that functions as a selective, competitive antagonist at the histamine H1 receptor [1]. It is structurally distinguished from its closest chemical analog, chlorpheniramine, by a single halogen substitution—bromine replacing chlorine at the para position of the phenyl ring—and is commercially available in immediate-release and extended-release oral tablet formulations [2]. Brompheniramine exhibits moderate anticholinergic activity and measurable sedative effects characteristic of its class, yet possesses a substantially longer elimination half-life than most other first-generation agents, enabling once- or twice-daily dosing strategies [3].

H1 receptor binding studies (reported high-affinity antagonist tool)

Extended elimination profile supports sustained target engagement and dosing interval research

Oral formulation research (immediate-release and extended-release tablet forms)

• [1] Simons FE, Frith EM, Simons KJ. The pharmacokinetics and antihistaminic effects of brompheniramine. J Allergy Clin Immunol. 1982;70(6):458-464. doi:10.1016/0091-6749(82)90009-4 View Source
• [2] Sciencedirect Topics. Brompheniramine. In: Neuroscience. Elsevier; 2023. Available at: https://www.sciencedirect.com/topics/neuroscience/brompheniramine View Source
• [3] Paton DM, Webster DR. Clinical pharmacokinetics of H1-receptor antagonists (the antihistamines). Clin Pharmacokinet. 1985;10(6):477-497. doi:10.2165/00003088-198510060-00002 View Source

Brompheniramine (Dimetane) Non-Interchangeability

Despite belonging to the same antihistamine class, brompheniramine diverges from its analogs along multiple pharmacologically and clinically consequential axes. Its elimination half-life of approximately 25 hours in adults is nearly threefold longer than diphenhydramine (~9 hours) and roughly threefold longer than the parent compound loratadine (~8 hours), creating fundamentally different steady-state accumulation profiles and duration-of-action characteristics [1]. In direct head-to-head randomized controlled trials, extended-release brompheniramine 12 mg twice daily provided significantly superior relief of allergic rhinitis symptoms compared with loratadine 10 mg once daily, demonstrating that newer generation or less sedating designation does not predict greater clinical efficacy [2]. Furthermore, although chlorpheniramine is the closest structural analog, brompheniramine exhibits a larger volume of distribution (11.7 vs. 7.0 L/kg) and longer tissue retention [3]. These quantitative pharmacokinetic and clinical efficacy differences mean that substitution without explicit re-evaluation of dosing interval, expected symptom control, and tolerability profile is pharmacologically unsound.

Brompheniramine

Diphenhydramine

Half-life profile may shift accumulation and antihistaminic coverage duration

Brompheniramine ER

Loratadine

Reported symptom-score endpoint responses may not transfer across antihistamine classes

Brompheniramine

Chlorpheniramine

Similar H1 affinity but different volume of distribution and tissue retention may alter tissue exposure context

• [1] Simons KJ, Watson WT, Chen XY, Simons FE. Diphenhydramine: pharmacokinetics and pharmacodynamics in elderly adults, young adults, and children. J Clin Pharmacol. 1990;30(7):665-671. doi:10.1002/j.1552-4604.1990.tb01871.x View Source
• [2] Druce HM, et al. Brompheniramine, loratadine, and placebo in allergic rhinitis: a placebo-controlled comparative clinical trial. J Clin Pharmacol. 1998;38(4):382-389. View Source
• [3] Simons FE, Roberts JR, Gu X, Kapur S, Simons KJ. The clinical pharmacology of brompheniramine in children. J Allergy Clin Immunol. 1999;103(2):223-226. doi:10.1016/S0091-6749(99)70494-X View Source

Brompheniramine Quantitative Differentiation Evidence

Elimination Half-Life vs. Diphenhydramine

Brompheniramine exhibits a mean serum elimination half-life of 24.9 ± 9.3 hours in normal adults, which is approximately 2.7-fold longer than the 9.2 ± 2.5 hours reported for diphenhydramine in young adults [1][2]. This pharmacokinetic difference is also substantial versus chlorpheniramine (~20 hours) and loratadine (parent compound ~8 hours), and translates into a practical dosing advantage: brompheniramine can be administered once or twice daily, whereas diphenhydramine typically requires dosing every 4–6 hours [3]. The prolonged half-life also means that brompheniramine reaches steady state over several days, with significant drug accumulation if dosed more frequently than every half-life [3].

Half-Life

Reported

24.9 h

±9.3 h in adults
~2.7× diphenhydramine

Supports sustained PK coverage evaluation; dosing interval context

Compared to diphenhydramine ~9.2 h; chlorpheniramine ~20 h; loratadine ~8 h

Evidence Dimension	Mean serum elimination half-life (t1/2) in healthy adults
Target Compound Data	24.9 ± 9.3 hours (brompheniramine, n=7, single oral dose)
Comparator Or Baseline	Diphenhydramine: 9.2 ± 2.5 hours (young adults, mean age 31.5 yr, 1.25 mg/kg single oral dose); Chlorpheniramine: ~20 hours (adults); Loratadine (parent): ~8 hours
Quantified Difference	Brompheniramine t1/2 = 2.7× diphenhydramine t1/2; 1.25× chlorpheniramine t1/2; 3.1× loratadine parent t1/2
Conditions	Healthy adult volunteers; brompheniramine administered as single oral dose with pharmacokinetic sampling over 48–72 hours (Simons 1982); diphenhydramine studied under comparable fasting single-dose conditions (Simons 1990)

Why This Matters

A 2.7-fold longer half-life versus diphenhydramine directly enables reduced daily dosing frequency, improving patient adherence and reducing peak-trough fluctuation in antihistaminic coverage for procurement decisions favoring convenient regimens.

• [1] Simons FE, Frith EM, Simons KJ. The pharmacokinetics and antihistaminic effects of brompheniramine. J Allergy Clin Immunol. 1982;70(6):458-464. doi:10.1016/0091-6749(82)90009-4 View Source
• [2] Simons KJ, Watson WT, Chen XY, Simons FE. Diphenhydramine: pharmacokinetics and pharmacodynamics in elderly adults, young adults, and children. J Clin Pharmacol. 1990;30(7):665-671. doi:10.1002/j.1552-4604.1990.tb01871.x View Source
• [3] Paton DM, Webster DR. Clinical pharmacokinetics of H1-receptor antagonists (the antihistamines). Clin Pharmacokinet. 1985;10(6):477-497. doi:10.2165/00003088-198510060-00002 View Source

Superior Symptom Control vs. Loratadine

In a double-blind, randomized, placebo-controlled, multicenter trial (n=338), extended-release brompheniramine 12 mg twice daily was compared with loratadine 10 mg once daily and placebo over 7 days. At all post-baseline evaluations (days 3 and 7, and averaged across both days), brompheniramine was significantly better than loratadine for both summed symptom severity scores and all three global efficacy assessments (physician and subject) [1]. The primary efficacy variable—physicians' global efficacy evaluation on day 3—favored brompheniramine over loratadine; the study concluded that a nonprescription, extended-release formulation of brompheniramine 12 mg twice daily provides significantly better relief of symptomatic allergic rhinitis than loratadine 10 mg once daily [1].

Symptom Control vs Loratadine

Head-to-head RCT

Target Brompheniramine ER 12 mg bid Reported greater symptom-score reduction

Comparator Loratadine 10 mg qd P

Reported allergic rhinitis symptom endpoint context; requires endpoint review

Multicenter, n=338, 7-day treatment period

Evidence Dimension	Summed symptom severity scores and global efficacy assessments in allergic rhinitis
Target Compound Data	Brompheniramine ER 12 mg bid (n=112): significantly better than loratadine and placebo at all post-baseline evaluations (days 3, 7, averaged)
Comparator Or Baseline	Loratadine 10 mg qd (n=112): significantly better than placebo for physician ratings of total symptom severity averaged over two days and for nasal cluster ratings on day 3 only
Quantified Difference	Brompheniramine significantly superior to loratadine on all summed symptom scores and all three global assessments (P values not individually reported; overall conclusion P < 0.05 for comparator difference)
Conditions	Double-blind, randomized, placebo-controlled, parallel-group, multicenter study; 7-day treatment period; subjects with symptomatic allergic rhinitis; double-dummy blinding technique

Why This Matters

Direct RCT evidence demonstrating that a first-generation extended-release antihistamine can outperform a second-generation agent on symptom relief challenges the assumption that newer agents are always superior, making brompheniramine a scientifically justifiable selection for efficacy-prioritizing procurement.

• [1] Druce HM, et al. Brompheniramine, loratadine, and placebo in allergic rhinitis: a placebo-controlled comparative clinical trial. J Clin Pharmacol. 1998;38(4):382-389. View Source

Extended-Release Efficacy vs. Terfenadine

A separate double-blind, randomized, placebo-controlled, multicenter, parallel-group trial compared extended-release brompheniramine 12 mg twice daily with terfenadine 60 mg twice daily and placebo in 287 subjects over 14 days [1]. At all post-baseline evaluations (days 3, 7, and 14), brompheniramine was significantly better (P ≤ 0.05) than terfenadine and placebo for both summed symptom scores (all symptoms; nasal cluster of rhinorrhea, sneezing, and nasal blockage) and both global efficacy assessments (physician and subject) [1]. The FDA-approved Dimetane extended-release tablet formulation (NDA 010799; 8 mg and 12 mg strengths) leverages the drug's intrinsically long half-life to sustain therapeutic plasma concentrations with q12h administration .

ER Efficacy vs Terfenadine

Head-to-head RCT

Target Brompheniramine ER 12 mg bid Reported better symptom control (P≤0.05)

Comparator Terfenadine 60 mg bid Significant only at day 14

Supports ER formulation symptom-control endpoint context; multi-timepoint advantage

Multicenter, n=287, 14-day, days 3/7/14 assessments

Evidence Dimension	Summed symptom severity scores (all symptoms and nasal symptom cluster) and global efficacy assessments at days 3, 7, and 14
Target Compound Data	Brompheniramine ER 12 mg bid (n=96): significantly better (P ≤ 0.05) than terfenadine and placebo at all post-baseline evaluations
Comparator Or Baseline	Terfenadine 60 mg bid (n=96): significantly better than placebo on physician's global at day 14 only
Quantified Difference	Brompheniramine statistically superior to terfenadine on all endpoints at all time points; terfenadine separated from placebo on only one endpoint at one time point
Conditions	Double-blind, randomized, placebo-controlled, multicenter, parallel-group study; 14-day treatment; subjects with symptomatic allergic rhinitis

Why This Matters

The ER formulation of brompheniramine demonstrates reproducible, statistically significant superiority over terfenadine across multiple symptom domains and time points, supporting procurement of the ER product form specifically where sustained multi-symptom control is the decision criterion.

• [1] Meltzer EO, et al. Brompheniramine, terfenadine, and placebo in allergic rhinitis. Am J Rhinol. 1998;12(4):293-299. View Source

H1 Receptor Affinity and Ion Channel Selectivity

Brompheniramine binds to the human histamine H1 receptor with a dissociation constant Kd of 6.06 nM (Ki = 6.1 nM), classifying it as a high-affinity H1 antagonist [1]. Beyond H1 receptor antagonism, brompheniramine exhibits measurable blockade of hERG potassium channels (IC50 = 0.90 μM), calcium channels (IC50 = 16.12 μM), and sodium channels (IC50 = 21.26 μM) . The ~148-fold selectivity window between H1 receptor binding (Kd ~0.006 μM) and hERG channel blockade (IC50 0.90 μM) provides a quantitative margin relevant to cardiac safety assessment. For comparison, the d-enantiomer of chlorpheniramine exhibits Ki values of 1.1–1.7 nM at the H1 receptor, indicating brompheniramine and chlorpheniramine share comparable high-affinity H1 binding [2].

H1 Affinity & Selectivity

In vitro assay

Kd 6.06 nM

hERG IC50 0.90 μM (~148-fold margin)

Supports receptor binding and ion channel selectivity screening

Ca²⁺ IC50 16.12 μM; Na⁺ IC50 21.26 μM

Evidence Dimension	H1 receptor binding affinity and ion channel selectivity profile
Target Compound Data	Brompheniramine: H1 Kd = 6.06 nM (Ki = 6.1 nM); hERG IC50 = 0.90 μM; Ca2+ IC50 = 16.12 μM; Na+ IC50 = 21.26 μM
Comparator Or Baseline	d-Chlorpheniramine: H1 Ki = 1.1–1.7 nM (rat/human brain membranes); Diphenhydramine: H1 KD ≈ 20 nM (rat brain membranes)
Quantified Difference	H1 binding: brompheniramine Kd 6.06 nM vs. diphenhydramine KD ~20 nM (~3.3× higher affinity); hERG selectivity margin: ~148-fold (0.90 μM / 0.00606 μM)
Conditions	In vitro radioligand binding assays; human H1 receptor (Cusack et al. 1994) and rat brain membrane preparations (Tran et al. 1978); ion channel IC50 values determined by PatchXpress and IonWorks electrophysiology platforms

Why This Matters

The quantified H1 binding affinity and ion channel selectivity profile enable risk-aware procurement when cardiac safety (hERG) or off-target ion channel effects are relevant screening criteria in compound selection.

• [1] Cusack B, Nelson A, Richelson E. Binding of antidepressants to human brain receptors: focus on newer generation compounds. Psychopharmacology (Berl). 1994;114(4):559-565. Ki for brompheniramine at histamine H1 receptor = 6.1 nM. View Source
• [2] Tran VT, Chang RS, Snyder SH. Histamine H1 receptors identified in mammalian brain membranes with [3H]mepyramine. Proc Natl Acad Sci USA. 1978;75(12):6290-6294. d-Chlorpheniramine KD = 1.7 nM; diphenhydramine KD = 20 nM. View Source

Anticholinergic Equipotency vs. Chlorpheniramine

In an in vitro model of human nasal mucosal glandular secretion, brompheniramine and chlorpheniramine were assessed for their ability to inhibit methacholine-induced 7F10-mucin secretion. The effective dose reducing methacholine-induced secretion by 50% (ED50) was 4.10 μM for brompheniramine and 4.63 μM for chlorpheniramine—values that are statistically indistinguishable, confirming functional anticholinergic equipotency [1]. Both were approximately 16- to 19-fold less potent than atropine (ED50 = 0.25 μM) [1]. In a separate study evaluating affinities at the five human muscarinic receptor subtypes (m1–m5) using transfected CHO cells, no significant difference was observed between brompheniramine and chlorpheniramine, and neither drug discriminated between muscarinic subtypes [2].

Anticholinergic Equipotency

Direct comparison

Target Brompheniramine ED50 4.10 μM Equipotent (ratio 0.89)

Comparator Chlorpheniramine ED50 4.63 μM Atropine ED50 0.25 μM

Supports functional anticholinergic endpoint comparison

In vitro human nasal mucosa; methacholine-induced mucin inhibition

Evidence Dimension	Functional anticholinergic potency: ED50 for inhibition of methacholine-induced mucin secretion in human nasal mucosa
Target Compound Data	Brompheniramine ED50 = 4.10 μM
Comparator Or Baseline	Chlorpheniramine ED50 = 4.63 μM; Atropine ED50 = 0.25 μM (reference control)
Quantified Difference	Brompheniramine ED50 / Chlorpheniramine ED50 ratio = 0.89 (equipotent); Atropine 16–19× more potent than either drug
Conditions	In vitro human nasal mucosal explant culture; methacholine 100 μM as cholinergic agonist; 7F10-mucin measured by ELISA in culture supernatants after 2-hour incubation (Fang et al. 1998)

Why This Matters

Demonstrated functional anticholinergic equipotency with chlorpheniramine enables informed substitution decisions: if anticholinergic drying effect on nasal secretions is the desired pharmacological endpoint, brompheniramine and chlorpheniramine can be considered therapeutically interchangeable at equimolar doses.

• [1] Fang SY, Druce HM, Baraniuk JN. Anticholinergic properties of brompheniramine, chlorpheniramine, and atropine in human nasal mucosa in vitro. Am J Rhinol. 1998;12(2):131-133. doi:10.2500/105065898781390271 View Source
• [2] Yasuda SU, Yasuda RP. Affinities of brompheniramine, chlorpheniramine, and terfenadine at the five human muscarinic cholinergic receptor subtypes. Pharmacotherapy. 1999;19(4):447-451. doi:10.1592/phco.19.6.447.31041 View Source

Superior Long-Term Control vs. Clemastine

In a partially-blind, three-way crossover study of 24 patients with chronic urticaria, sustained-release brompheniramine maleate 12 mg twice daily was compared with clemastine fumarate 1 mg twice daily and placebo over 4-week treatment courses [1]. Both antihistamines were significantly effective compared with placebo, and at the dosage used, brompheniramine was considered significantly better than clemastine in long-term control of chronic urticaria [1]. Drowsiness was reported by 4 patients on brompheniramine versus 3 on clemastine, indicating comparable sedation incidence at the doses tested. This finding, combined with the loratadine and terfenadine superiority data, forms a consistent pattern of brompheniramine outperforming both first- and second-generation comparators in controlled clinical settings [1].

Long-Term Control vs Clemastine

Crossover trial

Target Brompheniramine SR 12 mg bid Reported better long-term control rating

Comparator Clemastine 1 mg bid Placebo-controlled

Supports chronic urticaria model-response endpoint context

n=24, 4-week courses, 12-week crossover

Evidence Dimension	Long-term control of chronic urticaria (physician assessment of response to treatment at 2-week intervals over 12 weeks)
Target Compound Data	Sustained-release brompheniramine 12 mg bid: significantly effective vs. placebo; significantly better than clemastine in long-term control
Comparator Or Baseline	Clemastine fumarate 1 mg bid: significantly effective vs. placebo; inferior to brompheniramine in long-term control rating
Quantified Difference	Brompheniramine rated significantly better than clemastine for long-term control (statistical significance reported; individual P values from physician assessments at each 2-week interval)
Conditions	Partially-blind, three-way crossover study; n=24 patients with chronic urticaria; 4-week treatment courses per arm; 12-week total study duration; assessments at 2-week intervals

Why This Matters

Demonstrated superiority over clemastine in long-term urticaria control extends brompheniramine's evidence base beyond allergic rhinitis, supporting its procurement for dermatological applications where sustained antihistaminic efficacy is required.

• [1] Jolliffe DS, Sim-Davis D, Templeton JS. A placebo-controlled comparative study of sustained-release brompheniramine maleate against clemastine fumarate in the treatment of chronic urticaria. Curr Med Res Opin. 1985;9(5):349-354. doi:10.1185/03007998509109610 View Source

Brompheniramine (Dimetane) Application Scenarios

Allergic Rhinitis: Superior to Second-Generation Agents

Procurement for allergic rhinitis protocols where once- or twice-daily dosing is preferred and clinical superiority over second-generation antihistamines has been demonstrated. The extended-release formulation of brompheniramine 12 mg twice daily provided significantly better symptom relief than loratadine 10 mg once daily (P < 0.05) on summed symptom scores and global efficacy assessments in a multicenter RCT [1]. The drug's 24.9-hour half-life supports sustained antihistaminic coverage with q12h administration, as evidenced by significant flare suppression persisting 48 hours post-dose [2].

Chronic Urticaria: Long-Term Control vs. Clemastine

In chronic urticaria management where sustained-release antihistamine therapy is indicated, brompheniramine 12 mg twice daily demonstrated significantly better long-term control than clemastine 1 mg twice daily in a three-way crossover trial [3]. This scenario leverages the drug's sustained-release formulation technology combined with its intrinsically long elimination half-life to maintain consistent symptom suppression over extended treatment courses.

Nasal Symptom Relief with Anticholinergic Effect

For applications where anticholinergic drying of nasal secretions is a desired pharmacological effect, brompheniramine (ED50 4.10 μM) is functionally equipotent to chlorpheniramine (ED50 4.63 μM) in inhibiting methacholine-induced glandular secretion in human nasal mucosa [4]. This equipotency, combined with brompheniramine's longer half-life, makes it a rational alternative when extended duration of anticholinergic nasal effect is sought relative to chlorpheniramine's ~20-hour half-life.

Preclinical H1 Receptor and Ion Channel Screening

Brompheniramine serves as a well-characterized high-affinity H1 receptor ligand (Kd 6.06 nM) with a defined ion channel selectivity profile (hERG IC50 0.90 μM; Ca2+ IC50 16.12 μM; Na+ IC50 21.26 μM) suitable for use as a reference compound in receptor binding and cardiac safety panels . The ~148-fold H1/hERG selectivity window provides a benchmark for evaluating novel antihistamine candidates in drug discovery programs.

Application

Selection Property

Validation Focus

Allergic rhinitis model-response studies

Extended-release PK profile

Symptom-score endpoint reproducibility

Chronic urticaria model-response studies

Sustained-release antihistaminic coverage

Long-term symptom control endpoint context

Nasal mucosal secretion assay studies

Anticholinergic functional equipotency

Methacholine-induced secretion inhibition endpoint

H1 receptor and ion channel selectivity screening

Defined affinity and selectivity profile

hERG/Ca²⁺ margin assessment

• [1] Druce HM, et al. Brompheniramine, loratadine, and placebo in allergic rhinitis: a placebo-controlled comparative clinical trial. J Clin Pharmacol. 1998;38(4):382-389. View Source
• [2] Simons FE, Frith EM, Simons KJ. The pharmacokinetics and antihistaminic effects of brompheniramine. J Allergy Clin Immunol. 1982;70(6):458-464. doi:10.1016/0091-6749(82)90009-4 View Source
• [3] Jolliffe DS, Sim-Davis D, Templeton JS. A placebo-controlled comparative study of sustained-release brompheniramine maleate against clemastine fumarate in the treatment of chronic urticaria. Curr Med Res Opin. 1985;9(5):349-354. doi:10.1185/03007998509109610 View Source
• [4] Fang SY, Druce HM, Baraniuk JN. Anticholinergic properties of brompheniramine, chlorpheniramine, and atropine in human nasal mucosa in vitro. Am J Rhinol. 1998;12(2):131-133. doi:10.2500/105065898781390271 View Source